
Operational Guide: Safe Disposal of 2-(Quinolin-
8-yloxy)nicotinic acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-(Quinolin-8-yloxy)nicotinic acid

CAS No.: 1010909-17-7

Cat. No.: B2945526

Get Quote

Executive Summary & Chemical Profile
2-(Quinolin-8-yloxy)nicotinic acid (CAS: 1010909-17-7) is a heterocyclic ether derivative

typically used in medicinal chemistry as a pharmacophore scaffold.[1][2][3][4][5] Its disposal

protocols are dictated by its dual-moiety structure: the nicotinic acid group (acidic, irritant) and

the quinoline ring (potential aquatic toxin, mutagenic suspect).[1][2][3][4]

Immediate Action Directive: Treat this substance as a Hazardous Organic Acid. It must never

be disposed of down the drain.[3] Segregation from oxidizers and bases is critical to prevent

exothermic neutralization or oxidative degradation in waste containers.
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Property Data / Classification

CAS Number 1010909-17-7

Molecular Formula C₁₅H₁₀N₂O₃

Chemical Class
Heterocyclic Organic Acid (Pyridine/Quinoline

derivative)

RCRA Status

Non-Listed (Not P-listed like Nicotine; Not U-

listed).[1][2][3][4] Manage as Characteristic

Hazardous Waste due to toxicity/irritant

potential.[3][6]

Primary Hazards
Skin/Eye Irritant (H315, H319), Aquatic Toxicity

(H411 - extrapolated from quinoline).[1][2][3][4]

Hazard Assessment & Pre-Disposal Handling
Scientific Rationale: While specific toxicological data for this exact molecule may be sparse,

"Prudent Practices in the Laboratory" dictates we default to the hazards of the most toxic

moiety.[4] The quinoline component drives the toxicity profile, while the carboxylic acid dictates

chemical compatibility.[3][4]

A. Personal Protective Equipment (PPE)
Respiratory: N95 or P100 particulate respirator (solid handling) or fume hood (solution

handling).[3][4]

Dermal: Nitrile gloves (minimum 0.11 mm thickness).[3] Double-gloving recommended for

solutions >10 mM.[1][2][3][4]

Ocular: Chemical splash goggles (ANSI Z87.1).[3]

B. Chemical Segregation (Incompatibility)[3]
DO NOT MIX WITH: Strong oxidizers (e.g., Peroxides, Permanganates) or Strong Bases

(e.g., Sodium Hydroxide).[1][3][4]
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Mechanism:[1][3][7][8] The carboxylic acid proton is labile; mixing with strong bases

generates heat.[3] Mixing with oxidizers risks ring oxidation and potential fire.[3][4]

STORAGE: Store waste in Amber Glass or HDPE containers.

Disposal Workflow & Decision Logic
This workflow ensures compliance with EPA (40 CFR) and local EHS regulations.
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Waste Generation:
2-(Quinolin-8-yloxy)nicotinic acid

Physical State?

Solid Waste
(Powder/Crystals)
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Liquid Waste
(Solvent Solution)
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Wide-Mouth HDPE or Glass

Label: 'Hazardous Waste - Solid Organic'

Solvent Type?

Final Disposal:
High-Temp Incineration

(Via Licensed Contractor)

Halogenated
(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., DMSO, MeOH)

Container:
Safety Can/Bottle

Label: 'Haz Waste - Halogenated'

Container:
Safety Can/Bottle

Label: 'Haz Waste - Organic Acid'

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-(Quinolin-8-yloxy)nicotinic acid waste streams.
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Detailed Procedural Protocols
Protocol A: Solid Waste Accumulation
Applicability: Expired pure substance, contaminated weighing boats, filter paper, and solid spill

cleanup residues.[3][4]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1][2][3][4]

Avoid metal containers due to the acidic nature of the compound.

Labeling: Affix a hazardous waste tag immediately.[3]

Constituents: "2-(Quinolin-8-yloxy)nicotinic acid 99%".

Hazard Checkbox: Check "Toxic" and "Irritant".[4]

Transfer: Transfer solid using a plastic spatula.[3] Do not create dust.[1][2][3][6][9][10][11]

Safety Note: If dust is visible, perform transfer inside a fume hood.[4]

Sealing: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel in the same

container).[3]

Protocol B: Liquid Waste (Mother Liquors/Reaction Mixtures)
Applicability: Solutions in DMSO, Methanol, DCM, or Ethyl Acetate.[3][4]

pH Check: If the solution is highly acidic (pH < 2) due to added reagents, neutralize to pH 3-9

using dilute Sodium Bicarbonate before combining with general organic waste, UNLESS

your facility has a dedicated "Acidic Organic" stream.[1][3][4]

Caution: Neutralization is exothermic.[3][4] Perform slowly in an ice bath.

Segregation:

Stream A (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.[3][4]

Stream B (Non-Halogenated): If dissolved in Methanol, Ethanol, DMSO, or Acetone.[3][4]

Accumulation: Pour into the appropriate solvent waste carboy.
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Critical: Ensure the carboy is compatible (HDPE or Fluorinated HDPE).[3]

Log: Record the volume and concentration on the waste log sheet.

Emergency Spillage Procedures
Scenario: 500mg bottle dropped, powder dispersed on benchtop.

Evacuate & Alert: Clear the immediate area of personnel.

PPE Up: Don nitrile gloves, lab coat, and safety goggles.[3][6]

Containment: Cover the spill with a Dry Absorbent Pads or Vermiculite.[3] Do not use wet

paper towels initially (spreads the material).[3]

Cleanup:

Scoop the powder/absorbent mixture into a hazardous waste bag/jar.[3]

Decontamination: Wipe the surface with a 10% Sodium Carbonate solution (to neutralize

the acid residue) followed by water.[3]

Verification: Use pH paper to ensure the surface is neutral.[3]

Disposal: Label the waste container as "Spill Debris: 2-(Quinolin-8-yloxy)nicotinic acid".

Professional Disposal Services (End-of-Life)
The ultimate fate of this chemical must be High-Temperature Incineration.[1][2][3][4]

Why Incineration? The quinoline ring is stable and resistant to biological degradation (making

it poor for wastewater treatment).[3] The pyridine ring releases nitrogen oxides (NOx) upon

combustion, which requires incinerators equipped with scrubbers.[3][4]

Service Codes: When manifesting for pickup (e.g., Veolia, Clean Harbors), use the profile:

DOT Shipping Name: UN 3077, Environmentally hazardous substance, solid, n.o.s. (2-
(Quinolin-8-yloxy)nicotinic acid).[1][2][3][4]
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Hazard Class: 9 (Miscellaneous).[3]

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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